CARBOXYPOLYSTYRENE RESIN
Overview
Description
Carboxypolystyrene Resin is used in solid phase organic synthesis to anchor alcohols and phenols . These compounds are coupled to the resin either through carbodiimide-activated coupling or by using oxalyl chloride or thionyl chloride to form the reactive resin acid chloride . Alternatively, the carboxyl group can be alkylated with primary alkyl halides to form the corresponding resin ester .
Synthesis Analysis
This compound is synthesized through atom transfer radical polymerization (ATRP) approach and then brominated at the para-position of the aromatic rings to produce PBrSt . The brominated polymer is converted into Grignard reagent (PSt-magnesium-Br), and then reacted with anhydrous formaldehyde and solid carbon dioxide (Dry Ice) to afford PHMSt and PCSt, respectively .Molecular Structure Analysis
The molecular structure of this compound is complex and involves several steps in its formation. The resin is used in solid phase organic synthesis to anchor alcohols and phenols . These compounds are coupled to the resin either through carbodiimide-activated coupling or by using oxalyl chloride or thionyl chloride to form the reactive resin acid chloride .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include carbodiimide-activated coupling or the use of oxalyl chloride or thionyl chloride to form the reactive resin acid chloride . Products can be cleaved from the resin by base hydrolysis or reduction with LiBH4 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are influenced by the processes used in its synthesis . The resin is used in solid phase organic synthesis, and its properties can be influenced by the compounds it is coupled with, as well as the methods used for coupling .Mechanism of Action
The mechanism of action of Carboxypolystyrene Resin involves the coupling of alcohols and phenols to the resin through carbodiimide-activated coupling or by using oxalyl chloride or thionyl chloride . This forms the reactive resin acid chloride, which can then be alkylated with primary alkyl halides to form the corresponding resin ester .
Safety and Hazards
Future Directions
properties
CAS RN |
120246-33-5 |
|---|---|
Molecular Formula |
N/A |
Molecular Weight |
0 |
Origin of Product |
United States |
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